
The Definitive Guide to D-Allitol-13C: Laboratory
Safety and Handling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: D-Allitol-13C

Cat. No.: B1157517

Get Quote

This technical guide provides a comprehensive overview of the essential safety and handling

protocols for D-Allitol-13C in a laboratory setting. Designed for researchers, scientists, and

drug development professionals, this document synthesizes critical safety information with

practical, field-tested insights to ensure the responsible and safe use of this stable isotope-

labeled compound. As D-Allitol-13C is a non-radioactive, stable isotope-labeled compound, its

handling and disposal do not necessitate radiological precautions. The safety protocols are

primarily based on the chemical properties of its unlabeled counterpart, D-Allitol.

Compound Identification and Physicochemical
Properties
D-Allitol-13C is an isotopically labeled form of Allitol, a naturally occurring sugar alcohol. The

incorporation of a Carbon-13 isotope provides a valuable tool for metabolic tracing and

mechanistic studies in biomedical research.[1] The single isotopic substitution has a negligible

effect on the macroscopic physicochemical properties of the molecule.[2]

Table 1: Physicochemical Properties of D-Allitol-13C
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Property Value Source

Chemical Name D-Allitol-1-13C [3]

Synonyms

Allit-13C; Allodulcit-13C;

(2R,3R,4S,5S)-hexane-

1,2,3,4,5,6-hexaol-1-13C

[3]

Molecular Formula C₅¹³CH₁₄O₆ [3]

Molecular Weight 183.17 g/mol [3]

Appearance White crystalline solid [2]

Solubility Soluble in water [2]

Storage Temperature 2-8°C Refrigerator [3]

Hazard Classification
Not generally considered a

hazardous substance
[4]

Incompatibilities Strong oxidizing agents [4]

Hazardous Decomposition

Carbon monoxide (CO) and

Carbon dioxide (CO₂) upon

heating

[4]

Hazard Identification and Risk Assessment
While D-Allitol is not classified as a hazardous substance, and its toxicological properties have

not been thoroughly investigated, it is prudent to handle all chemical compounds with a degree

of caution.[5] The primary risks associated with D-Allitol-13C are physical, such as inhalation

of dust particles and potential eye irritation from the solid material.

A crucial aspect of laboratory safety is a comprehensive Chemical Hygiene Plan, as mandated

by the Occupational Safety and Health Administration (OSHA).[6] This plan should be readily

available to all laboratory personnel and outline specific procedures for handling chemicals.[6]

Exposure Controls and Personal Protection
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To minimize exposure and ensure a safe working environment, a combination of engineering

controls and personal protective equipment (PPE) is essential.

Engineering Controls
Ventilation: Work in a well-ventilated area. For procedures that may generate dust, such as

weighing or transferring the solid compound, a chemical fume hood is recommended.[7]

Safety Equipment: An eyewash station and safety shower should be readily accessible in the

laboratory.[7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling D-Allitol-13C.[8]

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[8]

Body Protection: A laboratory coat is required to protect against accidental spills.[9]

The following DOT graph illustrates the standard workflow for assessing and implementing

safety measures when handling a chemical compound like D-Allitol-13C.

Preparation & Risk Assessment Safe Handling Protocol Post-Handling & Disposal

Review Safety Data Sheet (SDS) for D-Allitol Assess procedural risks (e.g., dust generation) Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Utilize Engineering Controls
(Fume Hood if necessary) Decontaminate work surfaces Segregate and label waste Dispose of waste via licensed vendor

Click to download full resolution via product page

Figure 1: Laboratory Safety Workflow for D-Allitol-13C.

Handling and Storage Procedures
Safe Handling

Avoid creating dust when handling the solid material.[8]
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Do not eat, drink, or smoke in the laboratory.[10]

Wash hands thoroughly after handling the compound.[7][8]

Ensure all containers are clearly labeled.[9]

Storage
Store D-Allitol-13C in a tightly sealed container in a refrigerator at 2-8°C.[3][8]

Keep the compound in a dry environment.[8]

All isotopically labeled materials must be secured against unauthorized removal.[11]

First-Aid Measures
In the event of accidental exposure, follow these first-aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[7]

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

[8]

Inhalation: Move the individual to fresh air. If not breathing, provide artificial respiration. Seek

medical attention if symptoms occur.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical advice if you feel

unwell.[8]

Accidental Release Measures
In case of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Protect: Wear appropriate PPE, including respiratory protection if dust is present.[4]

Contain: Prevent the spilled material from entering drains or waterways.[4]
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Clean-up: Carefully sweep up the solid material to avoid generating dust.[4][8] Place the

spilled material and any contaminated cleaning supplies into a sealed, labeled container for

disposal.[4]

Decontaminate: Clean the spill area thoroughly with a detergent solution followed by water.

[12]

Disposal Considerations
As D-Allitol-13C is a stable, non-radioactive isotopically labeled compound, its disposal should

be managed as a chemical waste.[12]

Waste Segregation: Do not mix D-Allitol-13C waste with general laboratory trash. Segregate

it as chemical waste.[12]

Containerization: Collect all waste (solid and liquid) in designated, sealed, and properly

labeled containers.[12]

Licensed Disposal: All chemical waste must be disposed of through a licensed hazardous

waste disposal company.[12] Adhere to all local, state, and federal regulations for chemical

waste disposal.[13]

The following DOT graph outlines the decision-making process for the proper disposal of D-
Allitol-13C.

Figure 2: Disposal Workflow for D-Allitol-13C.

Experimental Protocols
Weighing and Solution Preparation

Preparation: Don all required PPE (safety glasses, lab coat, gloves).

Fume Hood: If there is a risk of dust generation, perform this procedure in a chemical fume

hood.

Weighing: Carefully weigh the desired amount of D-Allitol-13C using an analytical balance.

Use a spatula to transfer the solid and avoid creating dust.
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Dissolving: Add the weighed solid to the desired solvent (e.g., water) in a suitable container.

Mixing: Gently swirl or stir the solution until the solid is completely dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Cleanup: Decontaminate the weighing paper, spatula, and work surface. Dispose of

contaminated materials as chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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